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An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Rochelle salt, chemically known as potassium sodium tartrate tetrahydrate
(KNaCaH40e6-4H20), is a double salt of L-(+)-tartaric acid. First prepared around 1675 by
apothecary Pierre Seignette in La Rochelle, France, it is also referred to as Seignette's salt.[1]
[2][3][4][5] Historically, it was recognized for its use as a mild laxative.[1][6][7] However, its
unique physical properties, particularly its exceptionally large piezoelectric effect discovered by
the Curie brothers, cemented its place in scientific history.[6] This guide provides a detailed
technical overview of Rochelle salt, focusing on its synthesis, crystal structure,
physicochemical properties, and diverse applications relevant to modern research and
development.

Physicochemical and Crystallographic Properties

Rochelle salt is a colorless, odorless crystalline solid.[2][8] It is a hydrated salt, containing four
molecules of water of crystallization, which are crucial to its crystal structure and properties.[9]
[10] The compound is highly soluble in water but practically insoluble in ethanol.[1][2] One of its
most notable characteristics is its ferroelectric nature, which it exhibits between two Curie
points, -18°C (255 K) and +24°C (297 K).[11][12][13]

Table 1: General Physicochemical Properties of Rochelle Salt
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Property

Value

IUPAC Name

Sodium potassium L(+)-tartrate tetrahydrate[1]

[8]

Chemical Formula

KNaC4H406-4H20[1][2][3][8]

Molar Mass 282.22 g/mol (tetrahydrate)[1]
Colorless crystals or white crystalline powder[2]
Appearance
[8]
Density 1.79 g/cm3[8]
Melting Point 70-80 °C[2]
Decomposition Temp. 220 °C[2]

pH (5% ag. solution)

7.0 - 8.0[2][3]

Table 2: Solubility of Rochelle Salt in Water

Temperature (°C)

Solubility (g / 100 mL)

0

26[1][4][8]

26

66[1][4][8]

Table 3: Crystallographic Data

Crystal System Phase

Temperature Range Space Group

Orthorhombic Paraelectric > 24 °C (297 K) P21212[5][12]
. _ -18 °C to 24 °C (255-
Monoclinic Ferroelectric P21[5][12]
297 K)
Orthorhombic Paraelectric <-18 °C (255 K) P21212[12]

Synthesis of Rochelle Salt
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Rochelle salt is synthesized through the neutralization of potassium bitartrate (cream of tartar),
which is the acidic potassium salt of tartaric acid, with a sodium base. The most common
laboratory and industrial methods use sodium carbonate (washing soda) or sodium hydroxide.
[4][14]

The reaction with sodium carbonate is as follows: 2 KC4HsOs (Potassium Bitartrate) + Na2COs
(Sodium Carbonate) — 2 KNaCsH4Os (Rochelle Salt) + H20 + CO2[14]

The synthesis workflow involves dissolving potassium bitartrate in hot water, followed by the
slow addition of sodium carbonate until the effervescence of CO2 ceases. The resulting solution
is then filtered to remove impurities and cooled to allow for crystallization.
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Figure 1: Synthesis workflow for Rochelle salt.

© 2025 BenchChem. All rights reserved. 4/10

Tech Support


https://www.benchchem.com/product/b15598908?utm_src=pdf-body-img
https://www.benchchem.com/product/b15598908?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

This protocol describes a standard method for synthesizing Rochelle salt from common
laboratory reagents.

e Materials and Equipment:
o Potassium bitartrate (Cream of Tartar, KCaHsOe)
o Anhydrous sodium carbonate (Washing Soda, Na2COs)
o Distilled water
o Beakers (e.g., 600 mL and 250 mL)
o Heat source (hot plate or alcohol burner)
o Glass stirring rod
o Funnel and filter paper (or coffee filter)
o Analytical balance
» Procedure:

o Prepare Reactant Solution: In a 600 mL beaker, prepare a slurry by dissolving 80-88
grams of potassium bitartrate in approximately 100-110 mL of distilled water.[8][14]

o Heating: Gently heat the mixture to a near-boiling temperature (70-80°C) while stirring
continuously to dissolve as much of the solid as possible.[14][15]

o Neutralization: Slowly add sodium carbonate in small portions (approximately 28 grams
total for 88g of cream of tartar) to the hot solution.[14] Each addition will cause fizzing
(COz release). Continue adding until the effervescence ceases, indicating the reaction is
complete and the solution is neutralized (pH 7-8).[2][16]

o Hot Filtration: Quickly filter the hot solution through a pre-heated funnel lined with filter
paper into a clean 250 mL beaker. This removes any unreacted starting material or
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impurities.[16][17] If crystals form on the filter paper, the solution can be gently reheated.
[17]

o Crystallization: Cover the beaker and allow the solution to cool slowly to room
temperature. For better crystal formation, place the beaker in a refrigerator.[17] Crystals
will precipitate from the solution as it cools.

o Isolation and Drying: Carefully decant the remaining solution. Transfer the collected
crystals onto a clean filter paper and allow them to air dry.[17]

» Single-Crystal X-ray Diffraction (XRD): This is the definitive method for determining the
precise crystal structure, including unit cell dimensions, space group, and atomic positions.
[6] Data collection is often performed at various temperatures to characterize the paraelectric
and ferroelectric phases.

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR analysis is used to identify the
functional groups present in the molecule, such as O-H stretching from water and hydroxyl
groups, C-H stretching, and C=0 stretching from the carboxylate groups, confirming the
chemical structure.[18]

e Thermal Analysis (TGA/DSC): Thermogravimetric Analysis (TGA) and Differential Scanning
Calorimetry (DSC) are used to study the thermal stability of the salt, including the
temperatures at which dehydration and decomposition occur.[18] DSC can also be used to
detect the phase transitions at the Curie points.

Crystal Structure and the Piezoelectric Effect

The remarkable properties of Rochelle salt are a direct result of its crystal structure. The
tartrate molecule is asymmetric and binds to the potassium and sodium ions both directly and
through a complex network of hydrogen bonds with the four water molecules.[9][10][19] This
intricate, non-centrosymmetric arrangement is a prerequisite for piezoelectricity.[3]

Figure 2: Structure of the tartrate dianion (C4H4O¢?").

Piezoelectricity is the generation of an electric charge in response to applied mechanical
stress.[20][21] Conversely, when an electric field is applied, the crystal undergoes mechanical
deformation. In Rochelle salt, applying stress deforms the crystal lattice, shifting the relative
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positions of the positive (K*, Nat*) and negative (tartrate) ions and the polar water molecules.
This displacement of charge centers creates an electric dipole moment, resulting in a
measurable voltage across the crystal faces. The effect is most pronounced along the 'a’

crystallographic axis.
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Figure 3: Logical flow of the direct piezoelectric effect.

Applications in Research and Drug Development
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While its use in transducers has been largely superseded by more stable synthetic materials,
Rochelle salt remains relevant in several scientific and industrial fields.

o Pharmaceutical and Medicinal Use: Rochelle salt has a long history of use as a saline
laxative and a mild diuretic.[1][6][7] In drug development, it is sometimes used in
formulations and as a component of buffers.

o Organic Synthesis: In agueous workups of chemical reactions, particularly those using
aluminum-based hydride reagents, a saturated solution of Rochelle salt is effectively used
to break up emulsions and chelate aluminum salts, facilitating product isolation.[1][5]

e Biochemical Reagents: It is a critical ingredient in two classic biochemical reagents:

o Fehling's Solution: Used for the detection of reducing sugars. The tartrate ions chelate
Cuz* ions, keeping them in solution under alkaline conditions.[1][2][5]

o Biuret Reagent: Used for the quantification of protein concentration. Here too, it maintains
the solubility of cupric ions at an alkaline pH.[1][5]

» Protein Crystallography: Rochelle salt is widely used as a precipitant in protein
crystallization experiments, helping to induce the formation of high-quality protein crystals for
X-ray diffraction studies.[1][5]

o Advanced Materials: There is renewed interest in Rochelle salt for creating novel composite
materials. By growing the crystals within 3D-printed polymer matrices, researchers have
developed biodegradable, recyclable, and smart materials with combined mechanical
robustness and piezoelectric sensing capabilities, suitable for applications in structural health
monitoring and protective equipment.[1][13]

Conclusion

Rochelle salt is more than a historical curiosity; it is a model system for understanding
ferroelectricity and a versatile compound with continuing relevance. Its status as a double salt
of the naturally derived tartaric acid makes it an accessible and low-cost material. For
researchers, scientists, and drug development professionals, Rochelle salt offers a unique
combination of properties, from its utility in classic biochemical assays and organic synthesis to
its potential in the development of next-generation sustainable and smart materials. A thorough
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understanding of its synthesis, structure, and properties is key to leveraging its full potential in
modern scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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